Cas no 64001-13-4 (2H-Tetrazole, 2-(4-methoxyphenyl)-)

• Product Name: 2H-Tetrazole, 2-(4-methoxyphenyl)-
• CAS No: 64001-13-4
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 1666255
• Update Time: 2024-09-03

2H-Tetrazole, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 2-(4-methoxyphenyl)-

• Inchi： 1S/C8H8N4O/c1-13-8-4-2-7(3-5-8)12-10-6-9-11-12/h2-6H,1H3
• InChI Key： GFWLEXTWXCBARP-UHFFFAOYSA-N
• SMILES： N1=CN=NN1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 176.06994

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 327.9±44.0 °C(Predicted)
• PSA: 52.83
• pka: 0.86±0.36(Predicted)